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Compound of Interest

Compound Name: 3-bromo-5-nitro-1H-indazole

Cat. No.: B1268603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-5-nitro-1H-indazole, identified by CAS number 67400-25-3, is a heterocyclic organic

compound featuring an indazole core structure. The indazole scaffold is a significant

pharmacophore in medicinal chemistry, with a wide range of documented biological activities.

[1][2][3][4] This technical guide provides a comprehensive overview of the known properties,

synthesis, and potential applications of 3-Bromo-5-nitro-1H-indazole, serving as a valuable

resource for professionals in research and drug development. While this specific molecule is

primarily available as a research chemical and synthetic intermediate, the broader class of

indazole derivatives has shown promise in various therapeutic areas.[1][5]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Bromo-5-nitro-1H-indazole is

presented below. These properties are crucial for its handling, characterization, and application

in synthetic chemistry.
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Property Value Source(s)

CAS Number 67400-25-3 [6]

Molecular Formula C₇H₄BrN₃O₂ [6]

Molecular Weight 242.03 g/mol [6]

Appearance Powder or liquid

Melting Point 227-229 °C

Boiling Point 437.3 ± 25.0 °C (Predicted)

Flash Point 109.2 °C

Density 1.965 ± 0.06 g/cm³ (Predicted)

Purity
Available in various purities,

including ≥95% and ≥98%

Storage Conditions
Store in an inert atmosphere at

2-8°C

Synthesis Protocol
A documented method for the synthesis of 3-Bromo-5-nitro-1H-indazole involves the

bromination of 5-nitro-1H-indazole.[5] The following protocol is based on a patented synthesis

process which reports a high yield.[5]

Materials:

5-nitro-1H-indazole

N,N-Dimethylformamide (DMF)

Bromine

Nitrogen gas

Activated carbon (gac)
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EDTA

Standard laboratory glassware and equipment (three-necked flask, stirrer, dropping funnel,

reflux condenser, filtration apparatus)

Procedure:[5]

Under a nitrogen atmosphere, add 50g of 5-nitro-1H-indazole to a three-necked reaction

flask.

Add 500ml of N,N-dimethylformamide (DMF) to the flask and begin stirring.

Cool the reaction mixture to -5°C.

Slowly add 55.8g of bromine to the cooled mixture. After the addition is complete, maintain

the temperature between 0°C and -5°C for 1 hour.

Gradually warm the reaction mixture to a temperature between 35°C and 40°C and maintain

this temperature for 11 hours.

Heat the mixture to reflux to dissolve any remaining solids.

Add a suitable amount of activated carbon and EDTA and continue to reflux for 25-35

minutes.

Perform a hot filtration to remove the activated carbon.

Transfer the filtrate to a clean reaction flask and cool to below 5°C.

Stir the mixture for 85-95 minutes to allow for precipitation.

Filter the solid product, which is 3-Bromo-5-nitro-1H-indazole.
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Start: 5-nitro-1H-indazole in DMF

Cool to -5°C under N₂

Slowly add Bromine
(Maintain 0 to -5°C for 1h)

Warm to 35-40°C
(Incubate for 11h)

Heat to Reflux

Add Activated Carbon & EDTA
(Reflux for 25-35 min)

Hot Filtration

Cool Filtrate to <5°C

Stir for 85-95 min

Filter Solid Product

End: 3-Bromo-5-nitro-1H-indazole

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Bromo-5-nitro-1H-indazole.
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Biological Activity and Potential Applications
Currently, there is limited publicly available information on the specific biological activities of 3-
Bromo-5-nitro-1H-indazole. Its primary role appears to be as a chemical intermediate in the

synthesis of more complex molecules for research and drug discovery.[5]

The broader class of indazole derivatives, however, is well-established for its diverse

pharmacological properties.[1][2][3] Numerous studies have highlighted the potential of

substituted indazoles in various therapeutic areas, including:

Oncology: Many indazole derivatives have been investigated as potent inhibitors of various

protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in

cancer.[3]

Anti-inflammatory: Certain indazoles have demonstrated anti-inflammatory properties.[4]

Antimicrobial and Antiparasitic: The indazole scaffold has been explored for the development

of new antibacterial, antifungal, and antileishmanial agents.[1][7]

Given the presence of the indazole core, it is plausible that 3-Bromo-5-nitro-1H-indazole
could serve as a precursor for novel compounds with interesting biological profiles. Further

research and screening are necessary to elucidate its specific activities.
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Hypothetical Kinase Inhibition by an Indazole Derivative
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Caption: Conceptual pathway of kinase inhibition by indazole derivatives.

Suppliers
3-Bromo-5-nitro-1H-indazole is available from a variety of chemical suppliers. Researchers

should verify the purity and specifications from the respective supplier before purchase. A non-

exhaustive list of suppliers includes:

AK Scientific, Inc.

Alfa Chemistry
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BLD Pharm

CyclicPharma

Fisher Scientific[6]

Santa Cruz Biotechnology[6]

Sigma-Aldrich

Sunway Pharm Ltd[8]

Safety Information
As with any chemical, proper safety precautions should be taken when handling 3-Bromo-5-
nitro-1H-indazole. It is recommended to consult the Safety Data Sheet (SDS) provided by the

supplier for detailed information on handling, storage, and disposal. General safety measures

include working in a well-ventilated area, using personal protective equipment (gloves, safety

glasses, lab coat), and avoiding inhalation, ingestion, and skin contact.

Conclusion
3-Bromo-5-nitro-1H-indazole (CAS 67400-25-3) is a valuable chemical intermediate for the

synthesis of more complex indazole-containing molecules. While specific biological data for this

compound is not readily available, the indazole scaffold is a privileged structure in medicinal

chemistry with a wide range of therapeutic applications. This guide provides a foundational

understanding of its properties and synthesis, which can aid researchers and drug

development professionals in their endeavors to explore the potential of this and related

compounds. Further investigation is warranted to fully characterize the biological profile of 3-
Bromo-5-nitro-1H-indazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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